3-Benzylamino-4-hydroxymethyl-piperidine-1-carboxylic acid tert-butyl ester

• Molecular Formula: C18H28N2O3
• Molecular Weight: 320.4 g/mol
• IUPAC Name: tert-butyl 3-(benzylamino)-4-(hydroxymethyl)piperidine-1-carboxylate
• InChI: InChI=1S/C18H28N2O3/c1-18(2,3)23-17(22)20-10-9-15(13-21)16(12-20)19-11-14-7-5-4-6-8-14/h4-8,15-16,19,21H,9-13H2,1-3H3
• InChI Key: NJAULXJODKURSU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(C(C1)NCC2=CC=CC=C2)CO

Description

3-Benzylamino-4-hydroxymethyl-piperidine-1-carboxylic acid tert-butyl ester is a useful research compound. Its molecular formula is C18H28N2O3 and its molecular weight is 320.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of LiAlH4 (2M in THF, 14 mmol in 25 ml THF), cooled to 0° C., was slowly added a solution of 3-benzylamino-piperidine-1,4-dicarboxylic acid 1-tert-butyl ester 4-ethyl ester (4.53 g, 12.5 mmol) in THF (25 mL). The reaction mixture was stirred at 0° C. for 15 min and then at room temperature for 2 h. The reaction mixture was again cooled to 0° C. and quenched with Na2SO4, 10 H2O and stirred for 16 h. The reaction mixture was filtered, washed with THF and concentrated to yield title compound (3.69 g, 92%). MS (ESI) mass calcd. for C18H28N2O3, 320.43; m/z found, 321.3 [M+H]+. 1H NMR (CDCl3): 7.42-7.19 (m, 5H), 5.64-4.97 (m, 1H), 4.57-4.0 (m, 1H), 3.99-3.82 (m, 2H), 3.79-3.56 (m, 3H), 3.04-2.58 (m, 3H), 1.95-1.79 (m, 2H), 1.74-1.55 (m, 2H), 1.47 (s, 9H).